Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide Clorazepate Dipotassium is a benzodiazepine with anxiolytic, sedative, hypnotic, and anticonvulsant properties. Clorazepate dipotassium exerts its effect by de-activating the nervous system through potentiation of the inhibitory effect of gamma-aminobutyric acid (GABA) on the GABA-A receptors by binding to a site that is distinct from the GABA binding site. Its inhibitory effect is caused by an increase in GABA-mediated chloride channel opening events, leading to hyperpolarization and synaptic inhibition.
Clorazepate is a benzodiazepine used as an anticonvulsant as adjunctive therapy in management of epilepsy and as an anxiolytic for therapy of anxiety and alcohol withdrawal. Therapy with clorazepate is not associated with serum aminotransferase elevations, and cases of clinically apparent liver injury from clorazepate have been reported but are very rare.
Clobazam is a benzodiazepine that is used as an anticonvulsant in the therapy of severe childhood epilepsy. Therapy with clobazam has not been associated with serum aminotransferase elevations, and clinically apparent liver injury from clobazam has yet to be reported and must be rare, if it occurs at all.
Brand Name: Vulcanchem
CAS No.: 57109-90-7
VCID: VC0007887
InChI: InChI=1S/C16H11ClN2O3.2K.H2O/c17-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)19-14(16(21)22)15(20)18-12;;;/h1-8,14H,(H,18,20)(H,21,22);;;1H2/q;2*+1;/p-2
SMILES: C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Cl)C(=O)[O-].[OH-].[K+].[K+]
Molecular Formula: C16H12ClK2N2O4+
Molecular Weight: 408.92 g/mol

Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide

CAS No.: 57109-90-7

Inhibitors

VCID: VC0007887

Molecular Formula: C16H12ClK2N2O4+

Molecular Weight: 408.92 g/mol

Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide - 57109-90-7

CAS No. 57109-90-7
Product Name Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide
Molecular Formula C16H12ClK2N2O4+
Molecular Weight 408.92 g/mol
IUPAC Name dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide
Standard InChI InChI=1S/C16H11ClN2O3.2K.H2O/c17-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)19-14(16(21)22)15(20)18-12;;;/h1-8,14H,(H,18,20)(H,21,22);;;1H2/q;2*+1;/p-2
Standard InChIKey QCHSEDTUUKDTIG-UHFFFAOYSA-L
SMILES C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Cl)C(=O)[O-].[OH-].[K+].[K+]
Canonical SMILES C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Cl)C(=O)[O-].[OH-].[K+].[K+]
Appearance Solid powder
Description Clorazepate Dipotassium is a benzodiazepine with anxiolytic, sedative, hypnotic, and anticonvulsant properties. Clorazepate dipotassium exerts its effect by de-activating the nervous system through potentiation of the inhibitory effect of gamma-aminobutyric acid (GABA) on the GABA-A receptors by binding to a site that is distinct from the GABA binding site. Its inhibitory effect is caused by an increase in GABA-mediated chloride channel opening events, leading to hyperpolarization and synaptic inhibition.
Clorazepate is a benzodiazepine used as an anticonvulsant as adjunctive therapy in management of epilepsy and as an anxiolytic for therapy of anxiety and alcohol withdrawal. Therapy with clorazepate is not associated with serum aminotransferase elevations, and cases of clinically apparent liver injury from clorazepate have been reported but are very rare.
Clobazam is a benzodiazepine that is used as an anticonvulsant in the therapy of severe childhood epilepsy. Therapy with clobazam has not been associated with serum aminotransferase elevations, and clinically apparent liver injury from clobazam has yet to be reported and must be rare, if it occurs at all.
Synonyms Transilium; Tranxene; Clorazepate dipotassium;1H-1,4-Benzodiazepine-3-carboxylic acid, 7-chloro-2,3-dihydro-2-oxo-5-phenyl-, monopotassium salt, compd. with potassium hydroxide (K(OH)) (1:1)
PubChem Compound 167305
Last Modified Nov 11 2021
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